Cas no 1592402-25-9 (rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis)

• Product Name: rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis
• CAS No: 1592402-25-9
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 4607229
• PubChem ID: 133676266
• Update Time: 2025-10-29

rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis

• Inchi： 1S/C9H18N2O2S/c10-14(12,13)11-7-3-5-8-4-1-2-6-9(8)11/h8-9H,1-7H2,(H2,10,12,13)/t8-,9-/m1/s1
• InChI Key： PCAPDDZWQFKHFN-RKDXNWHRSA-N
• SMILES： N1(S(N)(=O)=O)[C@@]2([H])[C@]([H])(CCCC2)CCC1

Additional information on rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis

Comprehensive Overview of rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis (CAS No. 1592402-25-9)

The compound rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis (CAS No. 1592402-25-9) is a stereospecific sulfonamide derivative with a decahydroquinoline backbone. Its unique structural features, including the cis configuration and sulfonamide functional group, make it a subject of interest in pharmaceutical research and organic synthesis. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions such as "What is the role of sulfonamides in drug discovery?" and "How do stereochemistry and CAS numbers impact compound identification?"

In recent years, the demand for chiral sulfonamides has surged due to their potential in targeting enzyme inhibition and receptor modulation. The rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis variant, with its defined stereocenters, offers insights into structure-activity relationships (SAR). Researchers frequently search for "sulfonamide synthesis techniques" or "CAS number lookup for quinoline derivatives," highlighting the need for accurate chemical data. This compound’s CAS No. 1592402-25-9 ensures precise tracking in regulatory and commercial contexts.

The decahydroquinoline core of this molecule contributes to its lipophilicity and conformational rigidity, traits critical for blood-brain barrier penetration in CNS drug design. Discussions around "improving drug bioavailability" often reference such scaffolds. Additionally, the sulfonamide group is a hotspot for hydrogen bonding, a feature exploited in protein-ligand interactions. These attributes align with trending topics like "AI-driven drug design" and "fragment-based drug discovery," where molecular specificity is paramount.

From a synthetic standpoint, the cis configuration of rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide poses challenges in stereoselective synthesis. Queries such as "How to achieve high enantiomeric purity in sulfonamides?" reflect industry pain points. Advanced techniques like asymmetric hydrogenation and chiral auxiliaries are often employed, topics frequently searched alongside CAS No. 1592402-25-9 in academic databases.

Environmental and regulatory considerations also shape interest in this compound. With growing emphasis on "green chemistry" and "sustainable synthesis," researchers evaluate the ecological footprint of sulfonamide production. The rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis framework, when optimized, can reduce waste through atom economy—a key metric in modern process chemistry.

In conclusion, rac-(4aR,8aR)-decahydroquinoline-1-sulfonamide, cis (CAS No. 1592402-25-9) exemplifies the intersection of stereochemistry, medicinal chemistry, and sustainable science. Its study addresses both foundational questions and cutting-edge trends, from "How do CAS numbers streamline research?" to "What’s next in chiral drug development?"—making it a compelling subject for academia and industry alike.